(3S)-3-hydroxy-4-methylpent-4-enoic acid

• IUPAC Name: (3S)-3-hydroxy-4-methylpent-4-enoic acid
• InChI: InChI=1S/C6H10O3/c1-4(2)5(7)3-6(8)9/h5,7H,1,3H2,2H3,(H,8,9)/t5-/m0/s1
• InChI Key: FVSIFLIGNROQDR-YFKPBYRVSA-N
• Canonical SMILES: CC(=C)C(CC(=O)O)O
• Isomeric SMILES: CC(=C)[C@H](CC(=O)O)O
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol

Description

“(3S)-3-hydroxy-4-methylpent-4-enoic acid” is a chemical compound with the molecular formula C6H10O3 and a molecular weight of 130.14. It is also known by its CAS number 1315051-90-1.

Physical And Chemical Properties Analysis

The boiling point of “(3S)-3-hydroxy-4-methylpent-4-enoic acid” is predicted to be 269.0±28.0 °C, and its density is predicted to be 1.131±0.06 g/cm3. Its pKa value, which indicates its acidity, is predicted to be 4.22±0.10.

Scientific Research Applications

Carboxylation on Ag- and Cu-containing Catalysts

The carboxylation of related compounds, such as 2-methylbutyn-3-ol-2 on Ag- and Cu-containing catalysts, has been studied. Although the desired 4-hydroxy-4-methylpent-2-ynoic acid did not form under the given conditions, this research provides insights into the behavior of similar compounds in catalytic reactions (Finashina et al., 2016).

Carcinogenicity Studies

Investigations into the mechanisms of action of carcinogenic lactones include the study of reactions of 4-hydroxypent-2-enoic acid lactone, a structurally similar compound, with primary amines. Such research contributes to understanding the chemical behavior of related lactones in biological systems (Jones & Young, 1966).

Inhibitors of Kynurenine-3-hydroxylase

A series of 4-aryl-2-hydroxy-4-oxobut-2-enoic acids and esters, chemically related to (3S)-3-hydroxy-4-methylpent-4-enoic acid, have been synthesized as potent inhibitors of kynurenine-3-hydroxylase. These inhibitors have potential as neuroprotective agents (Drysdale et al., 2000).

Hydroxylation and Halogen Addition Studies

Research on the hydroxylation and halogen addition to the carbon-carbon double bond of similar compounds, like (R)-2-hydroxy-3-enoic acids, contributes to the understanding of chemical reactions that (3S)-3-hydroxy-4-methylpent-4-enoic acid might undergo (Yu & Simon, 1991).

Action on Amino Acid Stereoisomers

The action of enzymes on stereochemically pure compounds related to L-alloisoleucine, derived from 2-amino-3-methylpent-4-enoic acid, informs about the biochemical processing of similar compounds (Bakke et al., 1999).

Mechanism of Action

Target of Action

Similar compounds such as omega-3 fatty acids have been found to mediate anti-inflammatory effects . They interact with various enzymes and proteins within the cell, influencing cellular function and metabolism .

Mode of Action

For instance, omega-3 fatty acids compete with arachidonic acid in cell membranes for the same desaturation enzymes, leading to the production of 3-series prostaglandins and decreased levels of PGE2 and 4 series-LT .

Biochemical Pathways

Similar compounds such as (s)-3-hydroxybutyric acid are known to be synthesized from glucose through the reversed fatty acid β-oxidation pathway .

Pharmacokinetics

The bioavailability of these compounds can be influenced by factors such as chemical and galenic formulations, and food intake .

Result of Action

Similar compounds such as omega-3 fatty acids have been found to reduce inflammation and oxidative stress . They can decrease body fat mass and increase physical performance .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (3S)-3-hydroxy-4-methylpent-4-enoic acid. For instance, acid rain can significantly alter soil physicochemical and biochemical processes, affecting the activity of soil enzymes related to acid rain . Other factors such as nitrogen deposition, the amount of precipitation, sulfur deposition, temperature, and vegetation planted in the soil can also have a significant effect on soil acidification .